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Part 1: Executive Summary & Chemical Identity
3-Chloro-4-cyclopropoxy-5-nitropyridine is a specialized heterocyclic intermediate, primarily

utilized in the synthesis of kinase inhibitors (e.g., targeting c-Met or ALK pathways).

Structurally, it combines a reactive electrophilic core (chloronitropyridine) with a lipophilic ether

side chain (cyclopropoxy).

Due to the specific substitution pattern, this compound exhibits a unique reactivity profile

distinct from simple pyridines. It must be treated as a High-Potency Intermediate until specific

toxicological data proves otherwise. The presence of the nitro group adjacent to a halogen on a

pyridine ring sensitizes the molecule to Nucleophilic Aromatic Substitution (
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), making it both a valuable synthetic tool and a potential skin sensitizer/alkylating agent.

Chemical Characterization
Property Specification

Chemical Name 3-Chloro-4-cyclopropoxy-5-nitropyridine

Molecular Formula

Molecular Weight 214.61 g/mol

Structural Class Halogenated Nitropyridine / Cyclopropyl Ether

Physical State Solid (Pale yellow to crystalline powder)

Solubility
Low in water; Soluble in DMSO, DMF, DCM,

Ethyl Acetate

CAS Number

Not widely indexed (Research Substance).

Analog Reference: 1243350-30-2 (Isomer: 2-

Chloro-5-cyclopropoxy-3-nitropyridine)

Part 2: Hazard Identification (GHS Classification)
Note: As a research substance, this classification is derived from Structure-Activity

Relationships (SAR) of close analogs like 3-Chloro-4-nitropyridine and 2-Chloro-5-

cyclopropoxy-3-nitropyridine.

GHS Classification (Predicted)
Acute Toxicity, Oral: Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation).[1]

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Hazard Statements
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H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][5]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[1][2][3][5]

The Mechanistic Basis of Toxicity
Electrophilic Reactivity: The chlorine atom at the 3-position, activated by the electron-

withdrawing nitro group at the 5-position, creates an electrophilic center. This allows the

molecule to potentially alkylate biological nucleophiles (proteins/DNA), leading to

sensitization or toxicity.

Metabolic Activation: The nitro group can be reduced metabolically to an amine or

hydroxylamine, which are often associated with methemoglobinemia or genotoxicity in

related nitroaromatics.[6]

Part 3: Safe Handling & Containment Protocols
Core Directive: Treat this substance as a "Self-Validating System." If you cannot verify

containment (e.g., via negative pressure readings or fluorescence tracer testing), do not

proceed.

Engineering Controls
Primary Barrier: All weighing and transfer of the solid must occur within a Class II Biological

Safety Cabinet (BSC) or a Chemical Fume Hood with a face velocity >100 fpm.

Static Control: Use anti-static weigh boats. Nitropyridines can be electrostatically active; use

an ionizing fan if powder dispersal is observed.

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale

Hands
Double Nitrile Gloves (min

0.11mm thickness).

Prevents permeation. Change

outer gloves immediately upon

contamination.

Eyes
Chemical Safety Goggles

(ANSI Z87.1).

Face shield required if

handling >10g or liquid

solutions.

Respiratory
N95/P100 Respirator (if

outside hood).

Required only if engineering

controls fail or during spill

cleanup.

Body Lab Coat + Tyvek Sleeves.
Prevents wrist exposure (the

most common gap in PPE).

Handling Workflow Visualization
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Critical Control Points

START: Task Assessment

Is Substance Solid or Solution?

Solid Handling

 Powder 

Solution Handling

 Liquid 

Weigh in Fume Hood/BSC
(Anti-static measures)

Dissolve in Solvent
(DMSO/DCM)

Closed Transfer (Syringe/Cannula)
Avoid Open Pouring

Waste Disposal
(Segregated Halogenated Organic)

Click to download full resolution via product page

Figure 1: Decision logic for safe handling of 3-Chloro-4-cyclopropoxy-5-nitropyridine. Note

the transition from solid to solution as a critical control point.

Part 4: Emergency Response Protocols
Spill Management

Evacuate: Clear the immediate area.

Assess: If spill is >500mg, treat as a major spill (HazMat team required).

Neutralize: Do not use strong oxidizers. Adsorb with inert material (Vermiculite/Sand).

Decontaminate: Wash surface with 10% sodium thiosulfate (to quench potential alkylating

reactivity) followed by detergent water.
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First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes.[1] Do not rub. The mechanical

friction of crystals combined with chemical irritation causes severe damage.

Skin Contact: Wash with soap and water.[1][5] Do not use ethanol; it may enhance

transdermal absorption of the lipophilic cyclopropyl ether.

Ingestion: Rinse mouth. Do not induce vomiting. Seek medical attention immediately.

Emergency Decision Tree

Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

Wash 15 min (Soap/Water)
NO Ethanol

Flush 15 min
Lift Eyelids

Fresh Air
Support O2 if needed

Seek Medical Evaluation
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response protocol for exposure incidents. Note the prohibition of ethanol

for skin cleaning.

Part 5: Toxicology & Environmental Fate[2]
Toxicological Profile (Analog-Derived)

Acute Toxicity: Data from 3-Chloro-4-nitropyridine suggests an oral LD50 in the range of 300-

2000 mg/kg (Rat).

Genotoxicity: Nitropyridines are often positive in Ames tests (S. typhimurium) due to nitro-

reduction. Treat as a potential mutagen.

Carcinogenicity: No specific data available. Handle as a suspect carcinogen.
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Environmental Fate
Persistence: The cyclopropyl ether linkage is relatively stable to hydrolysis at neutral pH but

may cleave under strong acidic conditions.

Aquatic Toxicity: Halogenated nitropyridines are generally harmful to aquatic life (Category 3

or 2). Do not allow entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-cyclopropoxy-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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